3,4-Dihydro-2H-pyran-2-carbaldehyde
3,4-Dihydro-2H-pyran-2-carbaldehyde
Acrolein dimer, stabilized appears as a colorless or yellow liquid with a pungent disagreeable odor. May be irritating to the eyes and mucous membranes; long-term exposure may result in adverse health effects. Vapors denser than air. Used to make other chemicals, plastics.
Brand Name:
Vulcanchem
CAS No.:
100-73-2
VCID:
VC0086088
InChI:
InChI=1S/C6H8O2/c7-5-6-3-1-2-4-8-6/h2,4-6H,1,3H2
SMILES:
C1CC(OC=C1)C=O
Molecular Formula:
C6H8O2
Molecular Weight:
112.13 g/mol
3,4-Dihydro-2H-pyran-2-carbaldehyde
CAS No.: 100-73-2
Main Products
VCID: VC0086088
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol
| CAS No. | 100-73-2 |
|---|---|
| Product Name | 3,4-Dihydro-2H-pyran-2-carbaldehyde |
| Molecular Formula | C6H8O2 |
| Molecular Weight | 112.13 g/mol |
| IUPAC Name | 3,4-dihydro-2H-pyran-2-carbaldehyde |
| Standard InChI | InChI=1S/C6H8O2/c7-5-6-3-1-2-4-8-6/h2,4-6H,1,3H2 |
| Standard InChIKey | NPWYTMFWRRIFLK-UHFFFAOYSA-N |
| SMILES | C1CC(OC=C1)C=O |
| Canonical SMILES | C1CC(OC=C1)C=O |
| Boiling Point | 146.0 °C |
| Flash Point | 118 °F (NFPA, 2010) |
| Physical Description | Acrolein dimer, stabilized appears as a colorless or yellow liquid with a pungent disagreeable odor. May be irritating to the eyes and mucous membranes; long-term exposure may result in adverse health effects. Vapors denser than air. Used to make other chemicals, plastics. |
| Description | Acrolein dimer, stabilized appears as a colorless or yellow liquid with a pungent disagreeable odor. May be irritating to the eyes and mucous membranes; long-term exposure may result in adverse health effects. Vapors denser than air. Used to make other chemicals, plastics. |
| PubChem Compound | 60994 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume